Cas no 350691-68-8 (2,2,2-trifluoroacetic acid)

• Product Name: 2,2,2-trifluoroacetic acid
• CAS No: 350691-68-8
• MF: C₃₀H₃₅F₃N₄O₉S
• MW: 684.680517435074
• CID: 5224326
• Update Time: 2025-05-25

2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[(2S)-2-[[(2S)-2-[[5-(Dimethylamino)naphthalen-1-yl]sulfonylamino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]acetic acid
• 2,2,2-trifluoroacetic acid

• Inchi： 1S/C28H34N4O7S.C2HF3O2/c1-17(2)26(28(37)29-16-25(34)35)30-27(36)22(15-18-11-13-19(33)14-12-18)31-40(38,39)24-10-6-7-20-21(24)8-5-9-23(20)32(3)4;3-2(4,5)1(6)7/h5-14,17,22,26,31,33H,15-16H2,1-4H3,(H,29,37)(H,30,36)(H,34,35);(H,6,7)/t22-,26-;/m0./s1
• InChI Key： UYFXBADECYWCQR-QHTHEMFPSA-N
• SMILES： C(F)(F)(F)C(=O)O.S(C1=CC=CC2=C(C=CC=C12)N(C)C)(=O)(=O)N[C@H](C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)O)CC1C=CC(O)=CC=1

Additional information on 2,2,2-trifluoroacetic acid

2,2,2-Trifluoroacetic Acid (CAS No. 350691-68-8): Properties, Applications, and Industry Insights

2,2,2-Trifluoroacetic acid (TFA, CAS No. 350691-68-8) is a highly versatile fluorinated organic compound widely recognized for its strong acidity and solubility in polar solvents. Its molecular formula, CF₃COOH, highlights the presence of three fluorine atoms, which significantly enhance its reactivity and stability. This compound is a cornerstone in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The unique properties of 2,2,2-trifluoroacetic acid make it indispensable in peptide synthesis, where it serves as a deprotection agent for Boc (tert-butoxycarbonyl) groups. Researchers and manufacturers frequently search for "TFA alternatives" or "eco-friendly trifluoroacetic acid substitutes" due to its corrosive nature, reflecting the industry's shift toward sustainable practices. Despite these challenges, CAS 350691-68-8 remains irreplaceable in high-precision applications, such as HPLC mobile phase preparation and catalyst regeneration.

Recent advancements in green chemistry have spurred interest in optimizing TFA recovery methods to minimize environmental impact. Discussions around "biodegradable fluorinated acids" or "reducing TFA waste" dominate academic forums, underscoring the compound's dual role as both a critical reagent and an environmental concern. Innovations like closed-loop recycling systems are gaining traction, addressing regulatory pressures while maintaining production efficiency.

In the pharmaceutical sector, 2,2,2-trifluoroacetic acid is pivotal for synthesizing API intermediates, particularly in oncology and antiviral drug development. Its ability to cleave protective groups without damaging sensitive functional groups makes it a preferred choice for complex molecule assembly. Searches for "TFA in peptide coupling" or "CAS 350691-68-8 purity standards" reflect its stringent quality requirements in GMP environments.

The agrochemical industry leverages TFA derivatives to enhance herbicide and pesticide efficacy, with growing interest in "fluorinated crop protection agents." However, regulatory scrutiny on per- and polyfluoroalkyl substances (PFAS) has prompted reevaluation of certain fluorinated compounds, including trifluoroacetic acid byproducts. This has led to increased research into "PFAS-free alternatives" while preserving performance benefits.

From a technical perspective, 2,2,2-trifluoroacetic acid exhibits a boiling point of 72°C and a pKa of 0.23, making it one of the strongest carboxylic acids. These properties drive its use in organic catalysis and polymer modification, where searches for "TFA as a catalyst" or "fluoropolymer processing aids" are prevalent. Its hygroscopic nature necessitates specialized storage solutions, a topic frequently explored under "handling TFA safely."

Emerging applications in battery electrolytes and semiconductor etching further expand the utility of CAS 350691-68-8. With the rise of electric vehicles and microelectronics, queries like "TFA in Li-ion batteries" or "ultra-high purity trifluoroacetic acid" highlight cross-industry relevance. Manufacturers now prioritize "low-metal-grade TFA" to meet semiconductor industry specifications.

Quality control remains paramount, as evidenced by frequent searches for "2,2,2-trifluoroacetic acid HPLC analysis" and "GC-MS quantification methods." Analytical challenges, such as distinguishing TFA from other short-chain fluorinated acids, require advanced chromatographic techniques. This underscores the need for standardized testing protocols, particularly for pharmaceutical-grade material.

In conclusion, 2,2,2-trifluoroacetic acid (CAS No. 350691-68-8) continues to evolve as a critical industrial chemical, balancing performance advantages with sustainability considerations. Its role in advancing green fluorochemistry and high-value synthesis ensures ongoing relevance across scientific and industrial domains.